FDA Acceptable Intake Limit vs. NDMA
N-nitroso-timolol is classified under the FDA's Carcinogenic Potency Categorization Approach (CPCA) as a Category 5 NDSRI, corresponding to an Acceptable Intake (AI) limit of 1500 ng/day [1]. This limit is >15 times higher than the AI for the highly potent, small-molecule nitrosamine NDMA (96 ng/day), and is also significantly above the 440 ng/day AI proposed for N-nitroso-propranolol, another beta-blocker NDSRI [2] [3]. The higher AI reflects the lower predicted carcinogenic potency of N-nitroso-timolol, a characteristic linked to the bulky tert-butyl group adjacent to the secondary amine, which likely sterically hinders metabolic activation [4].
| Evidence Dimension | Regulatory Acceptable Intake (AI) Limit |
|---|---|
| Target Compound Data | 1500 ng/day |
| Comparator Or Baseline | N-Nitrosodimethylamine (NDMA): 96 ng/day; N-Nitroso-propranolol: 440 ng/day (proposed) |
| Quantified Difference | 15.6-fold higher vs. NDMA; 3.4-fold higher vs. N-Nitroso-propranolol |
| Conditions | FDA CPCA; ICH M7 framework for lifetime cancer risk; EFPIA position paper. |
Why This Matters
A higher AI permits a higher acceptable impurity level in the drug product, potentially simplifying manufacturing control strategies and reducing analytical burden for timolol products compared to those for propranolol or other beta-blockers.
- [1] USP Nitrosamines Exchange. Risk mitigation based on DP specifications. 2025. View Source
- [2] FDA Guidance. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities. CDER. August 2023. View Source
- [3] USP Nitrosamines Exchange. The acceptance Intake of Nitroso-Propranolol. 2023. View Source
- [4] USP Nitrosamines Exchange. EFPIA Position paper for NDSRIs of beta-blockers. 2023. View Source
